Cas no 496955-50-1 (9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)-)

• Product Name: 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)-
• CAS No: 496955-50-1
• MF: C₂₄H₂₇N₅
• MW: 385.504684686661
• CID: 1528265
• PubChem ID: 11675400
• Update Time: 2025-07-28

9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)-
• AS-84079
• 496955-50-1
• DB-432012
• N,N-dibenzyl-2-butyl-9-methylpurin-6-amine
• MFCD34609744
• N,N-dibenzyl-2-butyl-9-methyl-9H-purin-6-amine
• E85730
• SY333183

• Inchi： 1S/C24H27N5/c1-3-4-15-21-26-23-22(25-18-28(23)2)24(27-21)29(16-19-11-7-5-8-12-19)17-20-13-9-6-10-14-20/h5-14,18H,3-4,15-17H2,1-2H3
• InChI Key： PNNFBLVUNIKSBC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C1=C2C(=NC(CCCC)=N1)N(C)C=N2

Computed Properties

• Exact Mass: 385.22691
• Monoisotopic Mass: 385.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 46.84

Additional information on 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)-

Comprehensive Overview of 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)- (CAS No. 496955-50-1)

The compound 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)- (CAS No. 496955-50-1) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique 2-butyl and 9-methyl substitutions, along with N,N-bis(phenylmethyl) functional groups, exhibits intriguing properties that make it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in modulating enzymatic activity and receptor interactions, which are critical in the design of novel therapeutics.

In recent years, the demand for purine-based compounds has surged due to their versatility in medicinal chemistry. The structural features of 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)- align with current trends in targeting kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. Its phenylmethyl groups, for instance, are known to enhance lipophilicity, potentially improving blood-brain barrier penetration—a key consideration in central nervous system (CNS) drug development.

The synthesis and characterization of CAS No. 496955-50-1 involve advanced organic chemistry techniques, including cross-coupling reactions and protecting group strategies. These methods are frequently searched by chemists seeking to optimize yield and purity for scalable production. Additionally, the compound’s N,N-bis(phenylmethyl) moiety has been explored in the context of prodrug design, a trending area aimed at improving drug delivery and bioavailability.

From an industrial perspective, 9H-Purin-6-amine derivatives are often discussed in forums focusing on high-value intermediates and custom synthesis. The compound’s 2-butyl-9-methyl configuration is particularly noteworthy for its potential to influence metabolic stability, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) studies. This aligns with the growing emphasis on precision medicine, where tailored molecular structures are essential for patient-specific treatments.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 496955-50-1. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound’s phenylmethyl groups may raise questions about biodegradability, a concern increasingly voiced in green chemistry circles. Researchers are thus encouraged to explore sustainable synthesis routes to minimize ecological impact.

In summary, 9H-Purin-6-amine, 2-butyl-9-methyl-N,N-bis(phenylmethyl)- represents a compelling case study in modern drug development. Its structural complexity and functional versatility make it a valuable candidate for addressing unmet medical needs, particularly in targeted therapy and biomarker discovery. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in cutting-edge research.